(R)-1-(2-Chloro-5-fluorophenyl)ethanol

• IUPAC Name: (1R)-1-(2-chloro-5-fluorophenyl)ethanol
• InChI: InChI=1S/C8H8ClFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5,11H,1H3/t5-/m1/s1
• InChI Key: FIYGPNJJPRDZHO-RXMQYKEDSA-N
• Canonical SMILES: CC(C1=C(C=CC(=C1)F)Cl)O
• Isomeric SMILES: C[C@H](C1=C(C=CC(=C1)F)Cl)O
• Molecular Formula: C8H8ClFO
• Molecular Weight: 174.60 g/mol
• CAS RN: 1932642-71-1

Description

Synthesis Analysis

The synthesis of chiral (R)-1-(2-Chloro-5-fluorophenyl)ethanol and similar compounds often involves enantioselective processes. An example is the enantioselective synthesis using Daucus carota cells to catalyze the reduction of prochiral ketones, achieving high yields and enantiomeric excesses (ChemChemTech, 2022). Biocatalysis offers a green and efficient approach to synthesizing such chiral alcohols, highlighting the evolution of synthetic methodologies towards more sustainable practices.

Molecular Structure Analysis

The molecular structure and crystallinity of (R)-1-(2-Chloro-5-fluorophenyl)ethanol and its derivatives are crucial for their chemical behavior and applications. X-ray crystallography studies, such as those performed on 1-(p-fluorophenyl)-2-(α-pyridyl)ethanol, reveal detailed insights into intermolecular interactions and structural configurations, which are fundamental for understanding the compound's properties and reactivity (The Open Crystallography Journal, 2008).

Scientific Research Applications

Ethanol Reforming for Hydrogen Production

Bio-ethanol, a renewable energy carrier, presents a promising method for hydrogen production through reforming processes. The use of catalysts, particularly Rh and Ni, plays a crucial role in this process. The research highlights the importance of selecting proper support for catalysts and the development of bimetallic catalysts or double-bed reactors to enhance hydrogen production and catalyst stability. This could suggest potential avenues for exploring catalytic applications of “(R)-1-(2-Chloro-5-fluorophenyl)ethanol” in renewable energy contexts (M. Ni, D. Leung, & M. Leung, 2007).

Ethanol's Role in Scientific and Clinical Research

Ethanol administration in research involving human subjects, particularly those with a history of alcohol dependence, has contributed significantly to the scientific understanding of alcohol dependence and treatment. This underscores ethanol's utility in basic scientific research, clinical research involving treatment, and studies evaluating ethanol's effects on health and wellbeing (Z. Dolinsky & T. Babor, 1997).

Mechanistic Insights into Ethanol Synthesis

Understanding the mechanistic details of ethanol synthesis on Rhodium (Rh) may provide insights into designing more efficient catalysts for ethanol production. Research suggests that stable acetate species formed on Rh surfaces, and the interaction with surface oxygen atoms, are crucial for ethanol synthesis. This points to the significance of surface chemistry and catalytic processes in ethanol production, potentially relevant to the study of “(R)-1-(2-Chloro-5-fluorophenyl)ethanol” (M. Bwoker, 1992).